Cas no 72959-46-7 ((8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one)
72959-46-7 structure
Product Name:(8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
CAS No:72959-46-7
MF:C21H28O3
MW:328.445226669312
CID:576728
PubChem ID:155941
Update Time:2025-04-19
(8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one Chemical and Physical Properties
Names and Identifiers
-
- Pregna-4,16-diene-3,20-dione,12-hydroxy-, (12b)-
- Pregna-4,16-diene-3,20-dione, 12-hydroxy-, (12beta)-
- 6,7-Dihydroneridienone A
- [ "" ]
- (8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclope
- CHEMBL479126
- 72959-46-7
- AKOS032948979
- (8R,9S,10R,12R,13S,14S)-17-acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
- DTXSID80993729
- FS-8693
- SCHEMBL13833037
- 12-hydroxypregna-4,16-diene-3,20-dione
- (3aS,3bR,9aR,9bS,11R,11aS)-1-acetyl-11-hydroxy-9a,11a-dimethyl-3H,3aH,3bH,4H,5H,8H,9H,9bH,10H,11H-cyclopenta[a]phenanthren-7-one
- (8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
-
- Inchi: 1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)18(15)11-19(24)21(16,17)3/h6,10,15,17-19,24H,4-5,7-9,11H2,1-3H3/t15-,17-,18-,19+,20-,21+/m0/s1
- InChI Key: ZTDAXWJYRPVTPO-GGLFOPPFSA-N
- SMILES: O[C@@H]1C[C@@H]2[C@@]3(C)CCC(C=C3CC[C@H]2[C@@H]2CC=C(C(C)=O)[C@]21C)=O
Computed Properties
- Exact Mass: 328.20394
- Monoisotopic Mass: 328.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 673
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- XLogP3: 2.5
Experimental Properties
- Color/Form: Powder
- Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 504.2±50.0 °C at 760 mmHg
- Flash Point: 272.8±26.6 °C
- Solubility: Very slightly soluble (0.13 g/l) (25 º C),
- PSA: 54.37
- Vapor Pressure: 0.0±2.9 mmHg at 25°C
(8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3145-1 mg |
6,7-Dihydroneridienone A |
72959-46-7 | 1mg |
¥2435.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3145-5mg |
6,7-Dihydroneridienone A |
72959-46-7 | 5mg |
¥ 3330 | 2024-07-20 | ||
| TargetMol Chemicals | TN3145-5 mg |
6,7-Dihydroneridienone A |
72959-46-7 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN3145-1 mL * 10 mM (in DMSO) |
6,7-Dihydroneridienone A |
72959-46-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3430 | 2023-09-15 | |
| A2B Chem LLC | AH21171-5mg |
6,7-Dihydroneridienone A |
72959-46-7 | 5mg |
$594.00 | 2024-04-19 | ||
| TargetMol Chemicals | TN3145-1 ml * 10 mm |
6,7-Dihydroneridienone A |
72959-46-7 | 1 ml * 10 mm |
¥ 3430 | 2024-07-20 | ||
| TargetMol Chemicals | TN3145-5mg |
6,7-Dihydroneridienone A |
72959-46-7 | 5mg |
¥ 3330 | 2024-07-24 | ||
| TargetMol Chemicals | TN3145-1 ml * 10 mm |
6,7-Dihydroneridienone A |
72959-46-7 | 1 ml * 10 mm |
¥ 3430 | 2024-07-24 |
(8R,9S,10R,12R,13S,14R)-17-Acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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